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Compound of Interest

Compound Name: 3,4-Dimethoxybenzophenone

Cat. No.: B177204

An In-depth Technical Guide to 3,4-
Dimethoxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethoxybenzophenone is a substituted benzophenone that serves as a valuable
intermediate and building block in organic synthesis. Its chemical structure, featuring a benzoyl
group attached to a dimethoxy-substituted phenyl ring, imparts unique properties that are
leveraged in various scientific and industrial applications, including the synthesis of
pharmaceutical compounds and advanced materials. This guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and key applications, with a focus on
its relevance to drug discovery and development.

Chemical Structure and Identification

3,4-Dimethoxybenzophenone, also known as (3,4-dimethoxyphenyl)(phenyl)methanone, is
an aromatic ketone.[1][2] Its structure consists of a central carbonyl group bonded to a phenyl
group and a 3,4-dimethoxyphenyl group. The presence of the two methoxy groups on one of
the phenyl rings significantly influences its electronic properties and reactivity.

Key ldentifiers:
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o |[UPAC Name: (3,4-dimethoxyphenyl)phenylmethanone[2][3]
e CAS Number: 4038-14-6[1][2][4][5][6]

e Molecular Formula: C1sH1403[1][2][4]

e Molecular Weight: 242.27 g/mol [1][2][4]

e SMILES: COC1=C(C=C(C=C1)C(=0)C2=CC=CC=C2)0C[1]
e InChl Key: WCNOATOQNSHEFK-UHFFFAOY SA-N[2][3]
Caption: Chemical structure of 3,4-Dimethoxybenzophenone.

Physicochemical Properties

3,4-Dimethoxybenzophenone is typically a white to off-white crystalline powder.[4][6] Its
physical and chemical properties are summarized in the table below.

Property Value Reference
Appearance White to off-white powder/solid  [4][5][6]
Melting Point 52-57 °C or 103-104 °C [4][5]
Boiling Point 235 °C at 20 Torr [5]
Solubility Soluble in organic solvents [4]

Density (Predicted) 1.123 + 0.06 g/cm?3 [5]

Note: Discrepancies in reported melting points may be due to different crystalline forms or
measurement conditions.

Synthesis of 3,4-Dimethoxybenzophenone

A common and effective method for the synthesis of 3,4-Dimethoxybenzophenone is through
a Friedel-Crafts acylation reaction. This involves the reaction of veratrole (1,2-
dimethoxybenzene) with benzoyl chloride in the presence of a Lewis acid catalyst, such as
aluminum chloride or iron(lll) chloride.[7]
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Experimental Protocol: Friedel-Crafts Acylation

Materials:

Veratrole (1,2-dimethoxybenzene)

Benzoyl chloride

Anhydrous aluminum chloride (AICI3) or Iron(lll) chloride (FeCls)[7]
Dichloromethane (DCM) or 1,1,2,2-tetrachloroethane (TCE) as solvent[7]
Hydrochloric acid (HCI), dilute solution

Saturated sodium bicarbonate (NaHCO3) solution[7]

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Ice

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
veratrole in the chosen solvent (e.g., TCE).[7]

Cool the mixture in an ice bath.
Slowly add anhydrous aluminum chloride or iron(lll) chloride to the stirred solution.[7]
Add benzoyl chloride dropwise to the reaction mixture while maintaining the low temperature.

After the addition is complete, allow the reaction to stir at room temperature for several hours
or until completion, which can be monitored by thin-layer chromatography (TLC).[8]

Quench the reaction by slowly pouring the mixture over crushed ice and dilute HCI.

Separate the organic layer and wash it sequentially with water and saturated sodium
bicarbonate solution.[7]
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.[7]

 Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by
column chromatography on silica gel to yield pure 3,4-Dimethoxybenzophenone.[7][9]

Caption: Generalized workflow for the synthesis of 3,4-Dimethoxybenzophenone.

Spectroscopic Data

The structure of 3,4-Dimethoxybenzophenone can be confirmed by various spectroscopic
techniques.

e 1H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons
and the methoxy groups.

e 13C NMR: The carbon NMR spectrum provides information about the different carbon
environments in the molecule.[2]

» IR Spectroscopy: The infrared spectrum will exhibit a strong absorption band corresponding
to the carbonyl (C=0) stretching vibration, typically around 1650-1700 cm~1.[2]

o Mass Spectrometry: The mass spectrum will show the molecular ion peak (M*) at m/z 242,
corresponding to the molecular weight of the compound. A significant fragment ion is often
observed at m/z 165.[2]

Applications in Research and Drug Development

3,4-Dimethoxybenzophenone is a versatile compound with applications in several areas of
research and industry.

e Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various
pharmaceutical compounds.[6] The benzophenone scaffold is present in numerous
biologically active molecules with a wide range of therapeutic properties, including
anticancer, anti-inflammatory, antimicrobial, and antiviral activities.[10] The dimethoxy
substitution pattern can be crucial for modulating the biological activity and pharmacokinetic
properties of the final drug candidates.[11]
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» UV Filter and Photostabilizer: Benzophenone derivatives are known for their ability to absorb
UV radiation, making them useful as UV filters in sunscreens and as photostabilizers in
plastics and coatings to prevent degradation from sun exposure.[4]

o Synthesis of Advanced Materials: This compound is also utilized in the synthesis of polymers
and coatings, where it can enhance durability and resistance to photodegradation.[4]

Safety and Handling

3,4-Dimethoxybenzophenone should be handled in a well-ventilated area, preferably in a
chemical fume hood.[12] Standard personal protective equipment, including safety goggles,
gloves, and a lab coat, should be worn.[13][14] Avoid inhalation of dust and contact with skin
and eyes.[12][13] In case of accidental contact, rinse the affected area with plenty of water.[13]
Store the compound in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing and reducing agents.[5][13]

Conclusion

3,4-Dimethoxybenzophenone is a chemically significant compound with a well-defined
structure and a range of useful properties. Its synthesis via Friedel-Crafts acylation is a
standard and reliable method. The versatility of this molecule as a synthetic intermediate,
particularly in the pharmaceutical industry, underscores its importance in the development of
new therapeutic agents. A thorough understanding of its properties and reactivity is essential
for researchers and scientists working in organic synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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